2-amino-8-ethylpyrido[2,3-d]pyrimidin-7(8H)-one

• IUPAC Name: 2-amino-8-ethylpyrido[2,3-d]pyrimidin-7-one
• InChI: InChI=1S/C9H10N4O/c1-2-13-7(14)4-3-6-5-11-9(10)12-8(6)13/h3-5H,2H2,1H3,(H2,10,11,12)
• InChI Key: FXXPHJUWVHKKGS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=CC2=CN=C(N=C21)N
• Molecular Formula: C9H10N4O
• DSSTOX Substance ID: DTXSID20654928
• Molecular Weight: 190.20 g/mol
• CAS RN: 1184915-52-3

Description

2-amino-8-ethylpyrido[2,3-d]pyrimidin-7(8H)-one is a type of pyrido[2,3-d]pyrimidin-7(8H)-one. These compounds are readily accessed by a variety of methods and are a good scaffold for the development of biologically active compounds. They have been used in the development of kinase inhibitor scaffolds.

Synthesis Analysis

The synthesis of this compound involves the preparation of 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine intermediates and their efficient derivatisation. Another method involves the cyclocondensation of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol.

Molecular Structure Analysis

The 2-amino-pyrido[3,4-d]pyrimidine core addresses key pharmacophoric elements of the kinase ATP pocket.

Chemical Reactions Analysis

One of the chemical reactions involving pyrido[2,3-d]pyrimidin-7(8H)-ones is the autocatalytic photoinduced oxidative dehydrogenation. This process involves irradiating the corresponding 5,6-dihydro derivative at 450 or 365 nm in DMSO, in the presence of air, and at room temperature.

Mechanism of Action

2-amino-substituted pyrido[2,3-d]pyrimidin-7-ones act as inhibitors of various kinases, including Src tyrosine kinase, EGFR kinase, Wee1 kinase, cyclin-dependent kinase (CDK4), DYRK1B and DYRK1A, Abl kinase, PLK2 kinase, and are also selective inhibitors of phosphodiesterase type 5 (PDE5).

Future Directions

The future directions for 2-amino-8-ethylpyrido[2,3-d]pyrimidin-7(8H)-one could involve further exploration of its potential as a kinase inhibitor. As fused pyrimidines have been extensively explored by medicinal chemists, the patent landscape has become very crowded making it challenging to discover novel chemotypes that can be exploited for the large fraction of kinase targets that remain to be drugged.